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Compound of Interest

Compound Name: F-14329

Cat. No.: B3025919

For Immediate Release

This technical guide serves as an in-depth resource for researchers, scientists, and drug
development professionals interested in the fungal metabolite F-14329, also known as
Tolypocladenol B. This document provides a comprehensive overview of its chemical
properties, and while information on specific, structurally confirmed analogs and derivatives
remains limited in publicly accessible literature, this guide establishes a foundational
understanding of the core molecule.

Core Compound: F-14329 (Tolypocladenol B)

F-14329 is a tetramic acid-containing fungal metabolite originally isolated from Chaunopycnis.
[1] It is characterized by its metal-chelating properties, with demonstrated activity towards iron,
copper, magnesium, zinc, and aluminum ions in cell-free assays.[1]

Chemical and Physical Properties

A summary of the key chemical identifiers and physical properties of F-14329 is provided in the
table below for easy reference.
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Property Value Source

(32,5S)-3-[(2S,4S,6E)-1-

hydroxy-2,4-dimethyl-6-octen-
Formal Name 1-ylidene]-5-[(S)-hydroxy(4- [1]

hydroxyphenyl)methyl]-2,4-

pyrrolidinedione

Common Name Tolypocladenol B [1]

CAS Number 942195-19-9 [1]

Molecular Formula C21H27NOs

Molecular Weight 373.4 g/mol

Physical Form Solid

N Soluble in Dichloromethane,

Solubility
DMSO, Ethanol, and Methanol
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Known Analogs and Derivatives

Currently, there is a notable lack of publicly available scientific literature detailing the synthesis,
characterization, and biological evaluation of specific analogs and derivatives of F-14329.
While the core structure of F-14329, a substituted tetramic acid, belongs to a class of natural
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products with diverse biological activities, specific modifications to the F-14329 backbone and
their resulting structure-activity relationships have not been extensively reported.

Future research efforts in this area would likely focus on modifications at several key positions
to explore the pharmacophore of F-14329:

e The 4-hydroxyphenyl moiety: Derivatization of the hydroxyl group could influence solubility
and metabolic stability.

» The octen-1-ylidene side chain: Modifications to the length, saturation, and substitution of
this chain could impact binding affinity and specificity to biological targets.

e The tetramic acid core: Alterations to this central ring system, while challenging, could lead
to novel scaffolds with different biological profiles.

Experimental Protocols

Detailed experimental protocols for the synthesis or biological testing of F-14329 and its
derivatives are not readily available in the public domain. The initial characterization of F-14329
as a metal chelator was performed in cell-free assays. A generalized workflow for such an

assay is presented below.

General Workflow for Metal Chelation Assay
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Caption: Generalized workflow for a cell-free metal chelation assay.

Signaling Pathways

The current body of scientific literature does not specify any signaling pathways that are directly
modulated by F-14329. Its established activity as a metal chelator suggests that its biological
effects, if any, may be mediated through the sequestration of essential metal ions that are
cofactors for various enzymes involved in cellular signaling. The potential downstream
consequences of this metal chelation on specific pathways have yet to be elucidated.

A logical relationship diagram illustrating the hypothetical mechanism of action based on its
known properties is provided below.

Hypothetical Mechanism of F-14329
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Caption: Hypothetical mechanism of action for F-14329 via metal chelation.

Future Directions

The field would greatly benefit from further research into F-14329 (Tolypocladenol B). Key
areas for future investigation include:

o Total Synthesis: Development of a robust synthetic route to F-14329 would enable the
production of analogs for structure-activity relationship studies.

» Biological Screening: Comprehensive screening of F-14329 against various cell lines and
biological targets is needed to identify any potential therapeutic applications beyond its
metal-chelating properties.

o Target Identification: Elucidating the specific molecular targets and signaling pathways
affected by F-14329 will be crucial for understanding its mechanism of action.

¢ Analog Synthesis and Evaluation: The generation and testing of a library of F-14329
derivatives will be essential for optimizing its potency, selectivity, and pharmacokinetic
properties.

This guide provides a current snapshot of the knowledge surrounding F-14329. As new
research emerges, this document will be updated to reflect the latest findings in the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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